Cas no 16001-93-7 (bis(dimethoxyphosphoryl)methane)

• Product Name: bis(dimethoxyphosphoryl)methane
• CAS No: 16001-93-7
• MF: C₅H₁₄O₆P₂
• MW: 232.108583927155
• MDL: MFCD00014884
• CID: 87640
• PubChem ID: 519206
• Update Time: 2025-05-21

bis(dimethoxyphosphoryl)methane Chemical and Physical Properties

Names and Identifiers

• Tetramethyl methylenebis(phosphonate)
• Methylenediphosphonic acid tetramethyl ester
• Tetramethyl methylenediphosphonate
• bis(dimethoxyphosphoryl)methane
• Tetramethyl methanediphosphonate
• Tetramethylmethylenebisphosphonate
• 16001-93-7
• (dimethoxy-phosphorylmethyl)-phosphonic acid dimethyl ester
• SY272087
• CS-0316451
• tetramethyl-methylenediphosphonate
• Tetramethylmethylenebis(phosphonate)
• dimethyl [(dimethoxyphosphoryl)methyl]phosphonate
• Phosphonic acid, P,P'-methylenebis-, P,P,P',P'-tetramethyl ester
• MFCD00014884
• tetramethyl methanebisphosphonate
• AKOS017343614
• PS-18966
• FT-0737263
• DTXSID30333919
• D97325
• Phosphonic acid, methylenebis-, tetramethyl ester
• tetramethyl methylenebisphosphonate
• SCHEMBL328930
• DIMETHYL (DIMETHOXYPHOSPHORYL)METHYLPHOSPHONATE
• DB-257069
• STL556355
• tetramethyl methanediylbis(phosphonate)
• BBL102552

• MDL： MFCD00014884
• Inchi： 1S/C5H14O6P2/c1-8-12(6,9-2)5-13(7,10-3)11-4/h5H2,1-4H3
• InChI Key： XAVFZUKFLWOSOS-UHFFFAOYSA-N
• SMILES： P(CP(=O)(OC)OC)(=O)(OC)OC
• BRN： 1874756

Computed Properties

• Exact Mass: 232.02700
• Monoisotopic Mass: 232.026561
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 71.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 152-154°C 2,5mm
• Flash Point: 152-154°C/2.5mm
• Refractive Index: 1.4550
• Water Partition Coefficient: Miscible with water.
• PSA: 90.68000
• LogP: 1.91570
• Solubility: Not determined
• Vapor Pressure: No data available

bis(dimethoxyphosphoryl)methane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3278
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22; R36/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on bis(dimethoxyphosphoryl)methane

Comprehensive Overview of bis(dimethoxyphosphoryl)methane (CAS No. 16001-93-7): Properties, Applications, and Industry Trends

bis(dimethoxyphosphoryl)methane (CAS No. 16001-93-7), also known as dimethyl methylenediphosphonate, is a versatile organophosphorus compound with significant applications in industrial and research fields. Its molecular structure features two dimethoxyphosphoryl groups bonded to a central methane carbon, offering unique reactivity and stability. This article explores its chemical properties, synthesis methods, and emerging applications while addressing trending topics such as green chemistry, flame retardants, and chelating agents.

The compound’s thermal stability and hydrolytic resistance make it valuable in polymer modification, particularly in enhancing flame-retardant properties. Recent studies highlight its role in sustainable material science, aligning with the global shift toward eco-friendly additives. Researchers are investigating its potential as a ligand in catalytic systems, where its phosphonate groups facilitate metal ion coordination—a topic frequently searched in academic databases like SciFinder and Reaxys.

From a synthetic perspective, bis(dimethoxyphosphoryl)methane is typically produced via the Arbuzov reaction, involving trialkyl phosphites and dihalomethanes. This method is favored for its scalability and moderate reaction conditions. Industry professionals often query optimized synthesis protocols and purity enhancement techniques, reflecting the demand for high-yield production processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for quality control, ensuring compliance with industrial standards.

In material science, the compound’s dual phosphoryl functionality enables cross-linking in epoxy resins and polyurethanes, improving mechanical strength and fire resistance. These attributes resonate with searches for high-performance polymers and non-halogenated flame retardants—a growing niche due to stricter environmental regulations. Additionally, its use as a corrosion inhibitor in aqueous systems has gained attention, particularly in cooling water treatments and metal surface protection.

Emerging applications include its role in pharmaceutical intermediates and agrochemical formulations, where its chelating properties enhance bioavailability. While not a direct API, its derivatives contribute to drug delivery systems—a hot topic in medicinal chemistry forums. Environmental safety profiles are also frequently discussed; biodegradability studies and ecotoxicological data are increasingly requested by regulatory bodies and sustainability-focused manufacturers.

Market trends indicate rising demand for bis(dimethoxyphosphoryl)methane in Asia-Pacific regions, driven by expanding electronics and automotive sectors. SEO analytics reveal high search volumes for terms like “phosphonate-based additives” and “organophosphorus compound suppliers”, underscoring commercial interest. To maintain competitiveness, suppliers emphasize batch consistency and technical support, addressing buyer concerns highlighted in B2B platform queries.

Future research directions may explore nanomaterial integration and energy storage applications, leveraging the compound’s ionic conductivity. Collaborative efforts between academia and industry could unlock innovations in battery electrolytes or smart coatings—areas with substantial Google Scholar citations. As regulations evolve, documentation on REACH compliance and lifecycle assessments will remain pivotal for market access.

In summary, bis(dimethoxyphosphoryl)methane (CAS No. 16001-93-7) bridges multiple disciplines, from polymer engineering to catalysis. Its adaptability to green chemistry principles and alignment with industrial megatrends ensure sustained relevance. Professionals seeking structure-activity relationships or application case studies will find this compound a compelling subject for further investigation.